Cas no 159914-21-3 (Benzonitrile, 2,6-diphenoxy-)

Benzonitrile, 2,6-diphenoxy- structure
Benzonitrile, 2,6-diphenoxy- structure
Product Name:Benzonitrile, 2,6-diphenoxy-
CAS No:159914-21-3
MF:C19H13NO2
MW:287.312024831772
CID:1338972
PubChem ID:71353957
Update Time:2025-04-20

Benzonitrile, 2,6-diphenoxy- Chemical and Physical Properties

Names and Identifiers

    • Benzonitrile, 2,6-diphenoxy-
    • 2,6-diphenoxybenzonitrile
    • DTXSID70778668
    • 159914-21-3
    • Inchi: 1S/C19H13NO2/c20-14-17-18(21-15-8-3-1-4-9-15)12-7-13-19(17)22-16-10-5-2-6-11-16/h1-13H
    • InChI Key: WNIXQRKSGAVKHJ-UHFFFAOYSA-N
    • SMILES: O(C1C=CC=CC=1)C1C=CC=C(C=1C#N)OC1C=CC=CC=1

Computed Properties

  • Exact Mass: 287.09469
  • Monoisotopic Mass: 287.094628657g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 348
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 42.2Ų

Experimental Properties

  • PSA: 42.25
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